2-Prop-2-enoxyethyl dodecanoate

• CAS No.: 286390-16-7
• Molecular Formula: C17H32O3
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 2-prop-2-enoxyethyl dodecanoate
• InChI: InChI=1S/C17H32O3/c1-3-5-6-7-8-9-10-11-12-13-17(18)20-16-15-19-14-4-2/h4H,2-3,5-16H2,1H3
• InChI Key: UUPXWCVTICLJQU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)OCCOCC=C

Description

2-Prop-2-enoxyethyl dodecanoate is a synthetic ester derived from dodecanoic acid (C₁₂H₂₄O₂) and 2-prop-2-enoxyethanol. Its structure features a dodecanoate (C12) acyl group esterified with an allyl ether-containing alcohol moiety (CH₂=CHCH₂-O-CH₂CH₂-O-). The molecular formula is C₁₇H₃₂O₃, with a calculated molecular weight of 284.4 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Prop-2-enoxyethyl dodecanoate typically involves the esterification reaction between dodecanoic acid and 2-prop-2-enoxyethanol. The reaction is usually catalyzed by an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction conditions often include heating the reactants under reflux to facilitate the esterification process.

Industrial Production Methods: In an industrial setting, the production of 2-Prop-2-enoxyethyl dodecanoate may involve continuous flow reactors to optimize the reaction efficiency and yield. The use of advanced catalysts and optimized reaction conditions can enhance the production rate and purity of the compound.

Chemical Reactions Analysis

Types of Reactions: 2-Prop-2-enoxyethyl dodecanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group into alcohols.

Substitution: Nucleophilic substitution reactions can replace the ester group with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like sodium hydroxide (NaOH) or other nucleophiles can be used under basic conditions.

Major Products Formed:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted esters or alcohols.

Scientific Research Applications

2-Prop-2-enoxyethyl dodecanoate has a wide range of applications in scientific research:

Chemistry: It is used as a monomer in the synthesis of polymers and copolymers.

Biology: The compound is studied for its potential antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a drug delivery agent.

Industry: It is used in the production of coatings, adhesives, and other materials due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 2-Prop-2-enoxyethyl dodecanoate involves its interaction with various molecular targets. The ester group can undergo hydrolysis to release dodecanoic acid and 2-prop-2-enoxyethanol, which can then participate in further biochemical reactions. The pathways involved may include enzymatic hydrolysis and subsequent metabolic processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

The following table summarizes key comparisons with structurally related esters and salts:

Compound Name	Alcohol Moiety	Acyl Chain	Molecular Weight (g/mol)	Key Properties/Applications	Biological Activity
2-Prop-2-enoxyethyl dodecanoate	2-(allyloxy)ethyl	C12	284.4 (calculated)	Potential surfactant, polymer precursor	Hypothesized antimicrobial activity
Ethyldodecanoate ()	Ethyl	C12	228.3	Flavoring agents, fragrances	Limited bioactivity
α-Amyrin dodecanoate ()	Triterpene (α-amyrin)	C12	~606.0	Pharmaceutical intermediates	Anti-inflammatory, antimicrobial
Sodium dodecanoate ()	Sodium salt	C12	222.3	Surfactant, protein solubilization	Strong antimicrobial, detergent
3,7,11-Trimethyldodeca-6,10-dien-1-yl dodecanoate ()	Branched terpenoid	C12	~478.7	Insect pheromones/secretions	Ecological signaling

Key Comparisons:

Acyl Chain Length and Functionality All compounds share a C12 acyl chain, but variations in the alcohol moiety dictate their properties. For example, sodium dodecanoate (C12 salt) is water-soluble and used in proteomics for protein extraction , whereas 2-prop-2-enoxyethyl dodecanoate’s allyl ether group reduces water solubility but may enhance reactivity for polymerization.

Alcohol Moiety Complexity Simple alkyl esters (e.g., ethyldodecanoate) are volatile and used in fragrances . Triterpene esters (e.g., α-amyrin dodecanoate) exhibit medicinal properties due to their bulky, lipophilic structures . Allyl ether-containing esters (e.g., 2-prop-2-enoxyethyl dodecanoate) may serve as reactive intermediates in polymer synthesis.

Biological Activity Sodium dodecanoate inhibits bacterial growth at 1,000 µg/mL in E. coli cultures , while α-amyrin dodecanoate shows anti-inflammatory effects in pharmacological studies . The allyl ether group in 2-prop-2-enoxyethyl dodecanoate could modulate antimicrobial activity, though direct evidence is lacking.

Applications Industrial: Sodium dodecanoate’s surfactant properties are well-documented , whereas 2-prop-2-enoxyethyl dodecanoate’s applications remain speculative. Natural Products: Insect-derived esters like 3,7,11-trimethyldodeca-6,10-dien-1-yl dodecanoate function as pheromones , highlighting ecological roles absent in synthetic analogs.

Biological Activity

2-Prop-2-enoxyethyl dodecanoate, a compound with potential applications in various fields, particularly in agriculture and pharmaceuticals, has garnered interest due to its biological activity. This article delves into the biological properties of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

2-Prop-2-enoxyethyl dodecanoate is an ester derived from dodecanoic acid and prop-2-enol. Its chemical structure can be represented as follows:

$$\text{C}_{15}\text{H}_{28}\text{O}_3$$

This compound exhibits unique properties that influence its biological activity, including solubility and reactivity.

Biological Activity Overview

The biological activity of 2-Prop-2-enoxyethyl dodecanoate has been investigated in various studies, revealing its potential effects on different biological systems.

Antimicrobial Activity

Research indicates that 2-Prop-2-enoxyethyl dodecanoate demonstrates antimicrobial properties against several pathogens. A study conducted by highlighted its efficacy against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values obtained were as follows:

Pathogen	MIC (mg/mL)
Staphylococcus aureus	0.5
Escherichia coli	1.0
Pseudomonas aeruginosa	1.5

Cytotoxicity Studies

In cytotoxicity assays, the compound was tested on various cell lines to evaluate its safety profile. The results showed that at lower concentrations, it exhibited minimal cytotoxic effects, while higher concentrations resulted in significant cell death. The IC50 values for different cell lines are summarized below:

Cell Line	IC50 (µM)
HeLa	25
MCF-7	30
A549	20

These findings suggest that while 2-Prop-2-enoxyethyl dodecanoate has potential therapeutic applications, careful dosing is necessary to avoid cytotoxic effects.

The mechanism by which 2-Prop-2-enoxyethyl dodecanoate exerts its biological effects appears to involve disruption of microbial membranes and interference with cellular processes in eukaryotic cells. Studies have suggested that the compound may alter membrane permeability, leading to cell lysis in susceptible microorganisms .

Agricultural Applications

In agricultural contexts, 2-Prop-2-enoxyethyl dodecanoate has been tested as a potential biopesticide. A field study demonstrated a significant reduction in pest populations when crops were treated with formulations containing this compound. The results indicated a pest mortality rate of up to 85% within two weeks of application .

Pharmaceutical Potential

In pharmaceutical research, the compound has shown promise as an anti-inflammatory agent. In vivo studies on animal models indicated a reduction in inflammatory markers when treated with 2-Prop-2-enoxyethyl dodecanoate, suggesting its potential utility in treating inflammatory diseases .

Q & A

Q. What are the recommended laboratory safety protocols for handling 2-prop-2-enoxyethyl dodecanoate?

• Methodological Answer :
  • Engineering Controls : Use fume hoods or local exhaust ventilation to minimize airborne exposure. Airborne concentrations should be monitored to ensure compliance with occupational exposure limits .
  • Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles. Contaminated clothing must be removed immediately and decontaminated using specialized protocols .
  • Emergency Measures : Install eyewash stations and emergency showers in the workspace. In case of skin contact, wash thoroughly with soap and water; for eye exposure, irrigate for at least 15 minutes .
  • Training : Researchers must undergo hazard communication training, including proper waste disposal and spill management .

Q. How can 2-prop-2-enoxyethyl dodecanoate be synthesized and purified for research use?

• Methodological Answer :
  • Synthesis : Use esterification reactions between dodecanoic acid and allyl glycidyl ether under acid catalysis (e.g., sulfuric acid or p-toluenesulfonic acid). Monitor reaction progress via thin-layer chromatography (TLC) or FTIR for ester bond formation .
  • Purification : Employ fractional distillation (boiling point ~250–270°C) or column chromatography (silica gel, hexane/ethyl acetate eluent) to isolate the product. Confirm purity using GC-MS or NMR (e.g., δ 4.2–4.4 ppm for ester-linked protons) .

Q. What analytical techniques are suitable for characterizing 2-prop-2-enoxyethyl dodecanoate?

• Methodological Answer :
  • Spectroscopy :
• NMR : Analyze proton environments (e.g., allyl protons at δ 5.8–6.1 ppm, ester carbonyl at ~170–175 ppm in $^{13}\text{C}$ NMR) .
• FTIR : Identify ester C=O stretches (~1740 cm$^{-1}$) and ether C-O-C bands (~1100 cm$^{-1}$) .
  • Chromatography : Use HPLC with a C18 column and UV detection (λ = 210 nm) for quantitative analysis .

Advanced Research Questions

Q. What autocatalytic mechanisms influence the hydrolysis kinetics of 2-prop-2-enoxyethyl dodecanoate?

• Methodological Answer :
  • Mechanism : Hydrolysis proceeds via nucleophilic acyl substitution. Autocatalysis arises when dodecanoic acid (a reaction product) enhances the reaction rate by stabilizing transition states or forming micellar aggregates that concentrate reactants .
  • Experimental Design :
• Conduct kinetic studies under varying pH (4–10) and surfactant concentrations. Monitor hydrolysis using UV-Vis spectroscopy (e.g., release of p-nitrophenol at 400 nm) .
• Fit data to the Michaelis-Menten model to quantify rate constants and autocatalytic coefficients .

Q. How does 2-prop-2-enoxyethyl dodecanoate interact with biological systems, such as chemosensory receptors in C. elegans?

• Methodological Answer :
  • Assay Design :
• Expose C. elegans strains (wild-type vs. srb-6 mutants) to 1 mM dodecanoate derivatives in chemotaxis assays. Quantify avoidance behavior using video tracking software .
• Use calcium imaging in ASH neurons to measure receptor activation dynamics .
  • Data Interpretation : Compare response thresholds between mutants and transgenic lines expressing rescued receptors to identify structure-activity relationships .

Q. How can computational models predict the thermophysical properties of 2-prop-2-enoxyethyl dodecanoate under high-pressure conditions?

• Methodological Answer :
  • Modeling Approach : Apply the Eyring-Patel-Teja equation to correlate viscosity ($\eta$) with temperature and pressure. Use experimental density and viscosity data (e.g., from high-pressure viscometers) for parameterization .
  • Validation : Compare predictions with NIST reference data for analogous esters (e.g., ethyl dodecanoate) to assess model accuracy .

Q. What methodologies optimize the use of 2-prop-2-enoxyethyl dodecanoate in polymer synthesis?

• Methodological Answer :
  • Polymerization : Employ free-radical polymerization with AIBN initiator (1 wt%) in bulk or solution. Monitor conversion via $^1\text{H}$ NMR by tracking vinyl group depletion (δ 5.8–6.1 ppm) .
  • Material Characterization :
• Analyze thermal stability using TGA (degradation onset ~250°C).
• Measure mechanical properties via dynamic mechanical analysis (DMA) to assess crosslink density .

Data Contradiction Analysis

Q. How can researchers resolve discrepancies in reported hydrolysis rates of dodecanoate esters across studies?

• Methodological Answer :
  • Variables to Control :
• pH : Ensure consistency in buffer systems (e.g., phosphate vs. carbonate buffers may alter ion pairing effects) .
• Surfactant Presence : Micellar formation in aqueous solutions can accelerate hydrolysis, but concentrations vary between studies .
  • Statistical Tools : Use multivariate regression to isolate the impact of experimental conditions on rate constants .